Cas no 1180039-45-5 ((2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride)

• Product Name: (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride
• CAS No: 1180039-45-5
• MF: C₁₄H₁₇Cl₂N₃OS
• MW: 346.275279760361
• CID: 5472024
• Update Time: 2025-06-08

(2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

• OQTHEXUQNJSOPQ-ULQCMBKMSA-N
• (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride

• Inchi： 1S/C14H16ClN3OS.ClH/c1-11-10-20-14(16-13-4-2-3-12(15)9-13)18(11)17-5-7-19-8-6-17;/h2-4,9-10H,5-8H2,1H3;1H/b16-14-;
• InChI Key： OQTHEXUQNJSOPQ-ULQCMBKMSA-N
• SMILES： S1C=C(C)N(N2CCOCC2)/C/1=N/C1=CC=CC(Cl)=C1.[H]Cl

Additional information on (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride

Introduction to (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride (CAS No. 1180039-45-5)

Compound with the CAS number 1180039-45-5 and the product name (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The molecular structure of (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride consists of a thiazole core, which is a well-known scaffold in medicinal chemistry. Thiazole derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a morpholine group at the 3-position and a chlorophenyl group at the 2-position further enhances the pharmacological potential of this compound. These substituents are known to modulate the bioavailability and binding affinity of the molecule towards biological targets.

In recent years, there has been a growing interest in developing novel thiazole derivatives as potential drug candidates. The compound (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride has been extensively studied for its pharmacological effects. Preliminary in vitro studies have demonstrated its efficacy in inhibiting various enzymatic targets associated with inflammatory and neoplastic diseases. The thiazole ring is particularly important as it provides a stable platform for further functionalization, allowing for the design of molecules with enhanced specificity and potency.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for drug formulation and bioavailability. This enhancement in solubility can lead to more effective drug delivery systems and improved patient compliance. The morpholine group in the molecule also contributes to its solubility profile and may play a role in reducing gastrointestinal irritation, which is often a limiting factor in oral drug formulations.

One of the most compelling aspects of (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride is its potential as an anti-inflammatory agent. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of this compound to modulate key inflammatory pathways has been highlighted in several recent studies. These pathways include NF-κB signaling, which is a critical mediator of inflammation. By inhibiting NF-κB activation, this compound may offer a novel therapeutic approach for managing inflammation-related diseases.

Additionally, the compound has shown promise in preclinical models as an anticancer agent. Cancer cells often exhibit altered metabolic pathways that contribute to their growth and survival. Thiazole derivatives have been shown to disrupt these metabolic processes by targeting enzymes such as lactate dehydrogenase (LDH) and hexokinase. The structural features of (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride, particularly the presence of the chlorophenyl group and the morpholine moiety, may enhance its ability to interact with these target enzymes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and morpholine ring introduction. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm molecular structure.

The pharmacokinetic properties of (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrochloride have been evaluated in animal models to assess its absorption, distribution, metabolism, excretion (ADME) profile. These studies have provided valuable insights into how the compound behaves within the body after administration. The favorable solubility profile enhances its oral bioavailability, making it a promising candidate for therapeutic use. Furthermore, preliminary metabolism studies suggest that the compound undergoes biotransformation via Phase II pathways such as glucuronidation and sulfation.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Acute toxicity studies have been conducted to determine the lethal dose (LD50) in various animal models. These studies have shown that the compound exhibits low toxicity at therapeutic doses, indicating its potential for safe clinical use. Additionally, chronic toxicity studies are being carried out to assess long-term effects on organ systems such as the liver and kidneys.

In conclusion, (2Z)-N-(3-chlorophenyl)-4-methyl-3-(morpholin-4-yli]-2;30-dihydro-l;30-thiazol~imine hydrochloride (CAS No. 1180039·45·5) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential as an anti-inflammatory and anticancer agent makes it an attractive candidate for further clinical development. Ongoing research efforts are focused on optimizing its synthetic route, improving its pharmacokinetic properties, and evaluating its safety profile for human use.